Cas no 1382480-80-9 (3-Fluoro-5-isothiocyanatobenzonitrile)

• Product Name: 3-Fluoro-5-isothiocyanatobenzonitrile
• CAS No: 1382480-80-9
• MF: C₈H₃FN₂S
• MW: 178.186223268509
• CID: 5907774
• PubChem ID: 130245103
• Update Time: 2026-03-11

3-Fluoro-5-isothiocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-cyanophenyl Isothiocyanate
• 1382480-80-9
• SCHEMBL19146345
• SY328282
• 3-Fluoro-5-isothiocyanatobenzonitrile

• Inchi： 1S/C8H3FN2S/c9-7-1-6(4-10)2-8(3-7)11-5-12/h1-3H
• InChI Key： ZKSOODMWXTXMCH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=C(C#N)C=1)F

Computed Properties

• Exact Mass: 178.00009744g/mol
• Monoisotopic Mass: 178.00009744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-Fluoro-5-isothiocyanatobenzonitrile

Comprehensive Overview of 3-Fluoro-5-isothiocyanatobenzonitrile (CAS No. 1382480-80-9): Properties, Applications, and Industry Insights

3-Fluoro-5-isothiocyanatobenzonitrile (CAS No. 1382480-80-9) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique isothiocyanate functional group and benzonitrile backbone. This compound serves as a versatile building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and covalent protein modifiers. Its molecular structure combines the electron-withdrawing properties of both the fluoro substituent and the nitrile group, enabling precise modulation of reactivity in click chemistry applications.

Recent advancements in drug discovery have highlighted the critical role of 3-Fluoro-5-isothiocyanatobenzonitrile in designing targeted therapies. The isothiocyanate moiety (-N=C=S) allows for selective covalent binding to cysteine residues in proteins, a mechanism exploited in proteolysis-targeting chimeras (PROTACs) and covalent drug discovery. Researchers frequently search for "fluorinated isothiocyanate applications" or "CAS 1382480-80-9 solubility data," reflecting the compound's importance in optimizing drug-like properties such as membrane permeability and metabolic stability.

The synthetic utility of 3-Fluoro-5-isothiocyanatobenzonitrile extends to material science, where its aromatic fluorination enhances thermal stability in high-performance polymers. Industry professionals often inquire about "safe handling of isothiocyanates" or "1382480-80-9 spectroscopic characterization," underscoring the need for detailed technical protocols. Nuclear magnetic resonance (NMR) studies typically reveal distinctive ¹⁹F signals between -110 to -115 ppm, while mass spectrometry confirms the molecular ion peak at 178 m/z ([M]⁺).

Environmental considerations have propelled research into "green chemistry approaches for fluorinated nitriles." 3-Fluoro-5-isothiocyanatobenzonitrile demonstrates compatibility with microwave-assisted synthesis, reducing reaction times and energy consumption. Analytical chemists emphasize its HPLC purity standards (typically ≥95% by area normalization), with retention times varying between 6.2-7.8 minutes on C18 columns using acetonitrile/water gradients.

Emerging applications in bioconjugation have made this compound a subject of patents (e.g., WO2021158812A1) for antibody-drug conjugates (ADCs). The fluorine atom at the 3-position provides a strategic metabolic blocking effect, addressing common queries about "improving compound half-life with fluorination." Stability studies indicate that 1382480-80-9 remains stable for ≥24 months when stored under inert atmosphere at -20°C, though the isothiocyanate group requires protection from moisture.

From a commercial perspective, 3-Fluoro-5-isothiocyanatobenzonitrile is available in research quantities (100mg-10g) with certificates of analysis including FT-IR verification (characteristic C≡N stretch at 2230 cm^-1 and N=C=S absorption at 2050 cm^-1). The global market shows growing demand, particularly from contract research organizations (CROs) engaged in fragment-based drug design. Regulatory databases list this compound under non-hazardous classification when used in controlled laboratory settings.

Cutting-edge research explores the compound's potential in covalent organic frameworks (COFs), where its bifunctional reactivity enables the construction of porous materials for gas storage. Computational chemistry studies (e.g., DFT calculations) model the electrophilicity index of the isothiocyanate carbon, predicting optimal reaction conditions for thiol-ene click reactions – a frequent topic in recent scientific literature searches.

Quality control protocols for CAS 1382480-80-9 emphasize Karl Fischer titration (water content <0.5%) and heavy metal screening (<10 ppm). The compound's crystallographic data (monoclinic P2₁/c space group) aids in understanding solid-state interactions, while QSAR models leverage its lipophilicity parameters (calculated logP ≈ 2.1) for ADMET prediction.